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Introduction

Urea phosphate (UP), a crystalline product of urea and phosphoric acid, presents a unigue set
of properties for application in hydroponic nutrient solutions. It serves as a concentrated source
of both nitrogen (17% N) and phosphorus (44% P20s), two essential macronutrients for plant
growth.[1] Its high solubility in water and strongly acidic nature make it a candidate for both
nutrient supplementation and pH management in hydroponic systems.[1] These application
notes provide a comprehensive overview of the use of urea phosphate in hydroponics,
including its chemical properties, potential benefits and drawbacks, and detailed protocols for
its experimental application.

Chemical and Physical Properties

Urea phosphate is a chemical compound with the formula CO(NH2)2-H3sPOa. Unlike blended
fertilizers, each particle of urea phosphate contains a uniform composition of nitrogen and
phosphorus.[1]

Table 1: Chemical and Physical Properties of Urea Phosphate
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Property Value Reference
Molecular Formula CO(NH2)2:H3POa4 [1]
Nitrogen (N) Content 17% [1]
Phosphorus Pentoxide (P205)
44% [1]
Content
pH (1% solution) ~2.0
Solubility in water High [1]

Data Presentation: Effects on Plant Growth

While extensive research directly comparing multiple concentrations of urea phosphate in
common hydroponic crops like lettuce and tomato is limited, the following data from a study on
hydroponic maize fodder demonstrates the dose-dependent effects of urea on various growth
parameters. This serves as a representative example of the quantitative data that should be
collected when evaluating urea phosphate.

Table 2: Effect of Different Urea Concentrations on Hydroponic Maize Fodder Growth
Parameters (9-day growth period)
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Urea Leaf Biomas Dry
Plant Shoot ) Seed to .
Concent Leaf Area ] s Yield Biomas
. Height to Root Feed )
ration Number Index . (gramslt . s Yield (
(cm) Ratio Ratio
(%) (cm?) ray) kgltray )
0 3.14 = 8.07 £ 19.40 £ 0.85: 2350 = 1470 0.41 =
(Control)  0.05 0.25 0.60 1.50 80.50 o 0.02
356+ 992 + 22.06 £ 1.07: 2710 0.46
0.5 1:5.42
0.02 0.33 0.52 1.65 94.34 0.02
3.28 = 754 + 17.15 0.75: 2150 * 0.38 =
1.0 1:4.30
0.08 0.20 0.45 1.35 75.65 0.01
2.90 = 510+ 15.46 £ 0.60 : 1850 £ 0.34
15 1:3.70
0.12 0.15 0.70 1.20 120.40 0.02
2.64 3.30 10.74 0.40 . 1530 + 0.31+
2.0 1:3.06
0.18 0.18 0.85 1.13 167.33 0.03

Adapted from a study on hydroponic maize fodder. This table is for illustrative purposes to

show the type of data that can be generated in an experimental setting.

Experimental Protocols

Protocol 1: Preparation of Urea Phosphate Stock

Solution

Objective: To prepare a concentrated stock solution of urea phosphate for easy dilution into

the final hydroponic nutrient solution.

Materials:

o Urea phosphate (fertilizer grade)

 Distilled or reverse osmosis (RO) water

o A calibrated scale (accurate to 0.1 Q)
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e Avolumetric flask or a graduated container with a lid
o Personal Protective Equipment (PPE): gloves, safety glasses
Procedure:

o Determine the desired concentration: For a 100x stock solution, you will need to calculate
the amount of urea phosphate to dissolve in a specific volume of water. For example, to
create a 100x stock that will deliver 50 ppm of Nitrogen in the final solution, you would need
5000 ppm (5 g/L) of Nitrogen in your stock. Since urea phosphate is 17% Nitrogen, you
would need approximately 29.4 g of urea phosphate per liter of stock solution (5 g/ 0.17).

e Weigh the urea phosphate: Carefully weigh the calculated amount of urea phosphate
using a calibrated scale.

o Dissolve in water: Fill the volumetric flask or container to about half of the final volume with
distilled or RO water. Add the weighed urea phosphate to the water.

» Mix thoroughly: Agitate the solution until the urea phosphate is completely dissolved.

e Bring to final volume: Add distilled or RO water to reach the final desired volume of the stock
solution.

o Label and store: Clearly label the container with the name of the solution ("Urea Phosphate
Stock"), the concentration (e.g., 100x), and the date of preparation. Store in a cool, dark
place.

Protocol 2: Experimental Setup for Evaluating Urea
Phosphate in a Hydroponic System

Objective: To evaluate the effect of different concentrations of urea phosphate on the growth
and development of a model plant (e.g., lettuce) in a deep water culture (DWC) hydroponic
system.

Materials:

o Deep Water Culture (DWC) hydroponic system (tubs, air pump, air stones, net pots)
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o Lettuce seedlings (or other model plant) at a consistent growth stage

o A complete hydroponic nutrient solution (base formula without N and P, or with reduced N
and P to be supplemented by urea phosphate)

» Urea phosphate stock solution (from Protocol 1)
e pH meter and EC/TDS meter

e pH up and pH down solutions

e Measuring cylinders and pipettes

e Grow lights (if not in a greenhouse)

» Data collection tools (ruler, scale, camera)
Procedure:

o System Setup: Set up the DWC systems, ensuring one system per treatment group
(including a control). Each system should be thoroughly cleaned and sterilized before use.

» Nutrient Solution Preparation:

o Prepare the base nutrient solution according to the manufacturer's instructions, omitting or
reducing the standard nitrogen and phosphorus sources.

o For the control group, prepare the nutrient solution with a standard, proven formula (e.g., a
nitrate-based nitrogen source and a phosphate salt).

o For the experimental groups, add calculated volumes of the urea phosphate stock
solution to the base nutrient solution to achieve the desired final concentrations of nitrogen
and phosphorus. For example, you could test concentrations providing 50, 100, 150, and
200 ppm of nitrogen from urea phosphate.

e pH and EC Adjustment:
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o Measure the initial pH and Electrical Conductivity (EC) of the nutrient solution in each

system.

o Adjust the pH of each solution to the optimal range for the chosen plant (typically 5.5-6.5
for lettuce).[2] Use pH up or pH down solutions for adjustment.

o Record the final EC of each solution.

o Transplanting: Gently place the lettuce seedlings into the net pots and place the net pots into
the lids of the DWC systems.

e Monitoring and Maintenance:
o Monitor the pH and EC of the nutrient solutions daily and adjust as necessary.

o Top up the nutrient solutions with fresh, pH-adjusted solution as needed to maintain the

water level.
o Completely change the nutrient solution every 7-14 days.
» Data Collection:

Measure and record plant height, leaf number, and leaf width weekly.

[¢]

At the end of the experimental period (e.g., 4-6 weeks for lettuce), harvest the plants.

[e]

(¢]

Measure the fresh weight and dry weight of the shoots and roots of each plant.

Document the visual appearance of the plants (e.qg., leaf color, signs of deficiency or

[¢]

toxicity).

o Data Analysis: Analyze the collected data statistically to determine the effects of the different

urea phosphate concentrations on plant growth.

Mandatory Visualizations
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Experimental Workflow for Urea Phosphate Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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